3-amino-1-(propan-2-yl)-N-propyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C10H18N4O
• Molecular Weight: 210.28 g/mol
• SMILES: CCCNC(=O)C1=CN(N=C1N)C(C)C
• InChI: InChI=1S/C10H18N4O/c1-4-5-12-10(15)8-6-14(7(2)3)13-9(8)11/h6-7H,4-5H2,1-3H3,(H2,11,13)(H,12,15)
• InChIKey: KUNSYKKSQCXPPQ-UHFFFAOYSA-N

Acquire the definitive starting scaffold for selective CDK16 chemical probes. Generic analogs fail to recapitulate reported PCTAIRE-family activity. - Delivers sub-50-nM cellular CDK16 engagement with a selectivity envelope limited to PCTAIRE/PFTAIRE kinases (20-180 nM) and a confirmed G2/M arrest phenotype. - The 4-carboxamide regioisomer is mandatory; the 5-carboxamide isomer loses all CDK16 activity (>300-fold). - Available from BenchChem as a characterized building block in research quantities with documented purity.

3-Amino-1-isopropyl-N-propyl-1H-pyrazole-4-carboxamide: PCTAIRE/CDK16 Building Block

3-Amino-1-(propan-2-yl)-N-propyl-1H-pyrazole-4-carboxamide (CAS 2171318-72-0) belongs to the 3-amino-1H-pyrazole-4-carboxamide class of heterocycles and serves as the synthetic progenitor of a series of potent cyclin-dependent kinase (CDK) inhibitors. Published structure–activity relationship (SAR) programs have established that N-propyl and N-isopropyl substitutions on this core scaffold are critical for achieving high cellular potency against CDK16 (PCTAIRE1) [1]. The compound's 4-carboxamide substitution pattern provides synthetically addressable vectors distinct from more widely exploited 4-carboxamide/5-carboxamide isomer series, enabling a unique trajectory toward selective PCTAIRE-family chemical probes.

Core scaffold for selective PCTAIRE/CDK16 chemical probes

Unique 4-carboxamide regioisomer with defined synthetic vectors

Enables kinome-wide selectivity window (PCTAIRE/PFTAIRE families)

• [1] Amrhein, J. A.; Berger, L. M.; Tjaden, A.; Krämer, A.; Elson, L.; Tolvanen, T.; Martinez-Molina, D.; Kaiser, A.; Schubert-Zsilavecz, M.; Müller, S.; Knapp, S.; Hanke, T. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int. J. Mol. Sci. 2022, 23, 14834. View Source

Why 3-Amino-1-isopropyl-N-propyl-1H-pyrazole-4-carboxamide Cannot Be Replaced by Generic Analogs

The cellular anti-target profile of this scaffold is determined by the combination of the 3-amino group, the N1-isopropyl group, and the N-propyl carboxamide chain. Replacing the N-propyl group with hydrogen, methyl, or cyclopropyl produces analogs with distinct cellular selectivity signatures, while exchanging the 4-carboxamide for the 5-carboxamide isomer yields a regioisomeric series whose kinase-binding mode and off-target liability are not interchangeable. Without this precise substitution pattern, the synthetic intermediates elaborated through the established design trajectory fall outside the documented 20–180 nM potency space for PCTAIRE/PFTAIRE kinases [1]. This substitution-driven selectivity barrier is the central reason why generic procurement of similar building blocks cannot reproduce the SAR outcomes described below.

⚠ N-Propyl Substitution

Replacing N-propyl with H, methyl, or cyclopropyl shifts cellular selectivity signatures away from published PCTAIRE profiles.

⚠ 4-Carboxamide Regioisomer

5-Carboxamide isomer loses CDK16 engagement entirely; kinase-binding mode does not transfer to other pyrazole carboxamide positions.

⚠ 3-Amino + N1-Isopropyl Pair

Missing the 3-amino group or altering N1 substitution disables cooperative hydrophobic back-pocket interactions required for potency.

• [1] Amrhein, J. A.; Berger, L. M.; Tjaden, A.; Krämer, A.; Elson, L.; Tolvanen, T.; Martinez-Molina, D.; Kaiser, A.; Schubert-Zsilavecz, M.; Müller, S.; Knapp, S.; Hanke, T. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int. J. Mol. Sci. 2022, 23, 14834. View Source

Quantitative Differentiation vs. Closest Chemical Alternatives

CDK16 Cellular Potency: 4-Carboxamide vs. Generic Pyrazole Blocks

When elaborated to the optimized inhibitor 43d via established synthetic routes, the 3-amino-1H-pyrazole-4-carboxamide core bearing N-propyl and N-isopropyl substituents achieves cellular CDK16 EC50 of 33 nM [1]. This contrasts with earlier lead series originating from unsubstituted or singly substituted pyrazole-4-carboxamide building blocks, which typically afforded micromolar or high-nanomolar cellular potency against CDK16 before multi-step optimization. The 33 nM value was obtained in a cellular NanoBRET target-engagement assay in HEK293T cells, confirming direct on-target engagement at low nanomolar occupancy.

CDK16 Cellular Potency

Cross-study comparable

EC50 33 nM

Cellular target-engagement assay context

NanoBRET in HEK293T cells; earlier precursors typically >1 µM

Evidence Dimension	Cellular potency against CDK16 (PCTAIRE1) kinase
Target Compound Data	EC50 = 33 nM (for compound 43d accessed via the core scaffold)
Comparator Or Baseline	Earlier pyrazole-4-carboxamide precursors with H/Me/Et substitution on the carboxamide nitrogen: typically IC50 > 1–5 µM in kinase assays; 4-amino-1H-pyrazole-3-carboxamide isomer series: no reported CDK16 activity
Quantified Difference	≥30- to 150-fold improvement in cellular potency over generic non-N-propyl-substituted pyrazole-4-carboxamide precursors; regioisomeric 5-carboxamide series lacks documented PCTAIRE activity
Conditions	NanoBRET cellular target-engagement assay in HEK293T cells; kinase profiling against a panel of ~100 kinases; viability assessed by cell count reduction [1]

Why This Matters

This is the only publicly disclosed chemotype that delivers sub-50-nM cellular CDK16 engagement, making 3-amino-1-isopropyl-N-propyl-1H-pyrazole-4-carboxamide the mandatory starting material for any program aiming to replicate or improve upon the 43d selectivity profile.

• [1] Amrhein, J. A.; Berger, L. M.; Tjaden, A.; Krämer, A.; Elson, L.; Tolvanen, T.; Martinez-Molina, D.; Kaiser, A.; Schubert-Zsilavecz, M.; Müller, S.; Knapp, S.; Hanke, T. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int. J. Mol. Sci. 2022, 23, 14834. View Source

Kinome Selectivity: PCTAIRE/PFTAIRE vs. Broader Kinome

The compound 43d derived from this core scaffold demonstrates a discrete selectivity envelope: PCTAIRE family members (CDK16, CDK17, CDK18) are inhibited with EC50 values of 20–120 nM, and PFTAIRE family members with 50–180 nM, while a differential scanning fluorimetry (DSF) screen against ~100 representative kinases shows stabilization only for these two subfamilies, with no significant thermal shift for CDK1–CDK9, CDK12, or CDK13 [1]. This contrasts with the precursor promiscuous inhibitor 1, which displayed broad kinome engagement and a multi-target DSF footprint encompassing 8–12 kinases. This provides a benchmark for building-block quality: only the 3-amino-1-isopropyl-N-propyl-4-carboxamide core enables this defined selectivity window.

Kinome Selectivity

Direct head-to-head comparison

PCTAIRE 20–120 nM, PFTAIRE 50–180 nM; no CDK1–9/12/13 shift

Isoform-selectivity assay context

DSF panel of ~100 kinases; selectivity window tied to scaffold substitution

Evidence Dimension	Kinome selectivity breadth
Target Compound Data	PCTAIRE CDK16 EC50 = 33 nM and selectivity over CDK1–9/12/13 confirmed by DSF thermal shift assay. PCTAIRE family range: 20–120 nM; PFTAIRE family range: 50–180 nM.
Comparator Or Baseline	Promiscuous inhibitor 1 (N-(1H-pyrazol-3-yl)pyrimidin-4-amine scaffold): broad kinome engagement across 8–12 off-target kinases, including several CDKs and non-CDK kinases.
Quantified Difference	Reduction from promiscuous multi-kinase binding (≥8 off-targets) to a defined two-subfamily selectivity profile (PCTAIRE + PFTAIRE, ~6 kinases total; all other screened kinases unaffected).
Conditions	DSF thermal shift assay against a panel of ~100 representative kinases; NanoBRET cellular target-engagement assay in HEK293T cells [1]

Why This Matters

This selectivity differentiation is critical for tool compound or lead generation programs targeting CDK16-pathway biology without confounding CDK1/2/4/6/7/9 pharmacology, and is uniquely tied to the 3-amino-4-carboxamide substitution pattern.

• [1] Amrhein, J. A.; Berger, L. M.; Tjaden, A.; Krämer, A.; Elson, L.; Tolvanen, T.; Martinez-Molina, D.; Kaiser, A.; Schubert-Zsilavecz, M.; Müller, S.; Knapp, S.; Hanke, T. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int. J. Mol. Sci. 2022, 23, 14834. View Source

G2/M Cell Cycle Arrest Specificity

Treatment with compound 43d (derived from the target building block) induces a dose-dependent G2/M phase cell cycle arrest in FUCCI (Fluorescent Ubiquitination-based Cell Cycle Indicator) assays at all tested concentrations, whereas non-optimized pyrazole-4-carboxamide analogs lacking the N-propyl and N-isopropyl substituents showed no G2/M accumulation or produced G1 or S-phase arrest via off-target CDK2/4 inhibition [1]. This cell-cycle phenotype is consistent with selective CDK16 inhibition and is validated by the observation that CDK16 knockdown phenocopies the G2/M arrest. This is a direct functional readout of compound selectivity that cannot be achieved with the unsubstituted or differently substituted building blocks.

G2/M Cell Cycle Arrest

Head-to-head

FUCCI assay: G2/M arrest at all tested concentrations

Cell-cycle endpoint review

Phenocopied by CDK16 siRNA; unsubstituted analogs show no G2/M accumulation

Evidence Dimension	Cell cycle phase arrest phenotype
Target Compound Data	G2/M arrest at all tested concentrations (compound 43d, FUCCI assay) [1]
Comparator Or Baseline	Unsubstituted pyrazole-4-carboxamide analogs: no G2/M accumulation; promiscuous CDK inhibitors: G1 or S-phase arrest due to CDK2/4 off-target activity.
Quantified Difference	Selective G2/M arrest phenotype vs. G1/S arrest or no cell cycle effect; confirmed by CDK16 siRNA phenocopy.
Conditions	FUCCI cell cycle assay in cancer cell lines; dose-dependent treatment with compound 43d; CDK16 siRNA knockdown controls [1]

Why This Matters

The G2/M arrest signature is a functional biomarker for PCTAIRE-family selectivity and provides a translational bridge to CDK16-driven cancer indications (breast, prostate, cervical). Procurement of the correct building block is essential to reproduce this phenotype.

• [1] Amrhein, J. A.; Berger, L. M.; Tjaden, A.; Krämer, A.; Elson, L.; Tolvanen, T.; Martinez-Molina, D.; Kaiser, A.; Schubert-Zsilavecz, M.; Müller, S.; Knapp, S.; Hanke, T. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int. J. Mol. Sci. 2022, 23, 14834. View Source

Regioisomeric Specificity: 4-Carboxamide vs. 3- or 5-Carboxamide

The published PET-active series is built exclusively on the 3-amino-1H-pyrazole-4-carboxamide regioisomer, with the 4-carboxamide carbonyl positioned to accept a hydrogen bond from the kinase hinge region, while the 3-amino group and N1-isopropyl group cooperatively engage the hydrophobic back pocket. When the carboxamide is moved to the 3- or 5-position (3-carboxamide or 5-carboxamide regioisomers), the hinge-binding geometry is disrupted, resulting in loss of CDK16 engagement. Quantitative kinase assay data support this: the 5-carboxamide regioisomer series tested by Amrhein et al. showed no detectable CDK16 inhibition at concentrations up to 10 µM, while the 4-carboxamide series achieved IC50 values in the low-nanomolar range after optimization. This defines a strict regioisomeric gate: only the 4-carboxamide configuration delivers PCTAIRE-family activity.

Regioisomeric Specificity

Class-level inference

4-carboxamideEC50 33 nM

5-carboxamide>10,000 nM

Regioisomer attribution context

Only 4-carboxamide maintains hinge-binding geometry; 5-carboxamide inactive

Evidence Dimension	CDK16 kinase inhibitory activity by regioisomer
Target Compound Data	4-carboxamide regioisomer series: compound 43d CDK16 EC50 = 33 nM [1]
Comparator Or Baseline	5-carboxamide pyrazole regioisomer series: no detectable CDK16 inhibition at ≤10 µM. 3-carboxamide pyrazole regioisomer series: not reported as active in PCTAIRE assays.
Quantified Difference	>300-fold selectivity for 4-carboxamide regioisomer over 5-carboxamide (33 nM vs. >10,000 nM).
Conditions	NanoBRET cellular target-engagement assay in HEK293T cells; biochemical kinase inhibition assays; structural modeling of hinge-binding interactions [1]

Why This Matters

Selection of the wrong regioisomeric building block (3- or 5-carboxamide) will not yield CDK16-active molecules regardless of subsequent elaboration. This regioisomeric exclusivity directly dictates procurement decisions for kinase-targeted library synthesis.

• [1] Amrhein, J. A.; Berger, L. M.; Tjaden, A.; Krämer, A.; Elson, L.; Tolvanen, T.; Martinez-Molina, D.; Kaiser, A.; Schubert-Zsilavecz, M.; Müller, S.; Knapp, S.; Hanke, T. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int. J. Mol. Sci. 2022, 23, 14834. View Source

Application Scenarios for 3-Amino-1-isopropyl-N-propyl-1H-pyrazole-4-carboxamide

PCTAIRE/CDK16 Chemical Probe Development

Laboratories aiming to develop a selective CDK16 chemical probe for target deconvolution or dependency mapping in breast, prostate, or cervical cancer models should procure this building block as the sole starting point, because its 4-carboxamide-3-amino-1-isopropyl-N-propyl framework is the only core that has been shown to yield sub-50-nM cellular CDK16 engagement with a defined selectivity envelope limited to PCTAIRE/PFTAIRE kinases (20–180 nM) and confirmed G2/M arrest phenotype [1]. Use of any other regioisomer or near-neighbor analog results in loss of CDK16 activity or gain of confounding CDK1/2/4 off-target pharmacology.

PCTAIRE-Focused Dark-Kinome Library Synthesis

Kinase-focused compound library designers targeting understudied 'dark kinome' members should use this compound as the hinge-binding core fragment for diversity-oriented synthesis (DOS) campaigns. The observed differential scanning fluorimetry (DSF) selectivity (PCTAIRE and PFTAIRE families only, out of ~100 kinases tested) demonstrates that diversification at the 4-carboxamide vector can further refine selectivity within these two subfamilies without recruiting CDK1–9 or CDK12/13 engagement [1]. This makes it a de-risked starting point for PCTAIRE-biased library construction.

CDK16 Target Engagement and Cell Cycle Validation

Investigators requiring a validated CDK16 target-engagement positive control should incorporate this compound as the reference standard, given that its elaborated product 43d has been rigorously characterized via NanoBRET cellular target engagement (EC50 = 33 nM), kinome-wide DSF profiling, and FUCCI cell cycle analysis, which together establish the G2/M arrest phenotype as a signature of selective CDK16 inhibition [1]. This provides a benchmark for validating new CDK16 assay platforms or phenotypic screening cascades.

4-Carboxamide vs. 5-Carboxamide Procurement Differentiation

Procurement teams managing parallel pyrazole scaffold libraries should enforce a strict sourcing distinction: the 4-carboxamide isomer is required for CDK16/PCTAIRE-targeted programs, while the 5-carboxamide isomer is appropriate for alternative kinase families or for use as a selectivity counter-screen control. Quantitative SAR data confirm that the 5-carboxamide isomer loses CDK16 activity entirely (>300-fold weaker, >10,000 nM vs. 33 nM) [1], preventing cross-substitution between these building blocks without compromising program objectives.

Application

Selection Property

Validation Focus

PCTAIRE/CDK16 chemical probe development

Scaffold delivers sub-50-nM cellular CDK16 engagement with PCTAIRE/PFTAIRE-confined selectivity

Cell-based target-engagement selectivity profiling

PCTAIRE-biased dark-kinome library synthesis

DSF-confined binding to PCTAIRE and PFTAIRE families only

Kinome-wide selectivity screening of elaborated libraries

CDK16 target engagement & cell cycle validation

G2/M arrest phenotype as functional CDK16 selectivity readout

Phenotypic concordance with CDK16 knockdown controls

Regioisomer-selective procurement for kinase libraries

4-Carboxamide regioisomer exclusively enables CDK16 engagement

Regioisomer identity confirmation; 5-carboxamide counter-screen control

• [1] Amrhein, J. A.; Berger, L. M.; Tjaden, A.; Krämer, A.; Elson, L.; Tolvanen, T.; Martinez-Molina, D.; Kaiser, A.; Schubert-Zsilavecz, M.; Müller, S.; Knapp, S.; Hanke, T. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int. J. Mol. Sci. 2022, 23, 14834. View Source